5-Ethynyl-1H-indazole
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Overview
Description
5-Ethynyl-1H-indazole is a chemical compound with the CAS Number: 403660-57-1 . It has a molecular weight of 142.16 and its IUPAC name is this compound .
Synthesis Analysis
The synthesis of 1H-indazoles, including this compound, has been explored in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H6N2/c1-2-7-3-4-9-8(5-7)6-10-11-9/h1,3-6H, (H,10,11) and the InChI key is HITPFUFPRYAMGN-UHFFFAOYSA-N .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1H-indazoles have been summarized in recent studies. These include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Scientific Research Applications
Kinase Inhibition and Anticancer Properties
- Phosphatidylinositol 3-Kinase (PI3K) Signaling Pathway Inhibition : 3-Ethynyl-1H-indazoles, a related compound, have been synthesized and evaluated as potential kinase inhibitors. Specifically, they show inhibition against components of the PI3K pathway, including PI3K, PDK1, and mTOR kinases. This inhibition may offer a novel approach for PI3K targeting, showing antiproliferative activity in cancer cell cultures and tumor models (Barile et al., 2010).
Drug Discovery and Synthesis
- Synthesis of Indazole Derivatives : A variety of indazole derivatives, including those with substitutions at the 5 position, have been synthesized and evaluated for different biological activities. These derivatives hold promise in therapeutic applications due to their chemical structure and biological properties (Bistocchi et al., 1981).
- Monoamine Oxidase B (MAO-B) Inhibition : Indazole- and indole-carboxamides, closely related to 5-Ethynyl-1H-indazole, have been identified as potent, selective inhibitors of MAO-B. This finding underscores the potential of indazole derivatives in the treatment of neurological disorders (Tzvetkov et al., 2014).
- Antimicrobial Activity : Indazole derivatives have shown promise as antimicrobial agents. These compounds have been studied for their ability to inhibit bacterial and fungal growth, highlighting their potential in addressing antibiotic resistance and infection control (Panda et al., 2022).
Miscellaneous Applications
- Corrosion Inhibition : Indazole derivatives have been explored for their role in corrosion inhibition, particularly for metals like copper. This application is significant in industrial settings where metal corrosion can lead to significant material and financial loss (Qiang et al., 2016).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Indazole derivatives are known to exhibit diverse biological activities and are key components in many functional molecules used in various applications .
Mode of Action
Indazole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target .
Biochemical Pathways
Indazole derivatives are known to be involved in a wide range of biochemical pathways, depending on the specific derivative and its targets .
Result of Action
Indazole derivatives are known to have a variety of effects at the molecular and cellular level, depending on the specific derivative and its targets .
Action Environment
Environmental factors can significantly impact the action of indazole derivatives .
Biochemical Analysis
Biochemical Properties
Indazole-containing compounds are known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions depends on the specific structure and functional groups of the indazole derivative.
Cellular Effects
Indazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Indazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
5-ethynyl-1H-indazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2/c1-2-7-3-4-9-8(5-7)6-10-11-9/h1,3-6H,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HITPFUFPRYAMGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC2=C(C=C1)NN=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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